Cas no 1513701-11-5 (4-amino-4-(1,2-oxazol-3-yl)butanoic acid)

• Product Name: 4-amino-4-(1,2-oxazol-3-yl)butanoic acid
• CAS No: 1513701-11-5
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6231708
• PubChem ID: 82598150
• Update Time: 2025-06-13

4-amino-4-(1,2-oxazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1,2-oxazol-3-yl)butanoic acid
• EN300-1807982
• 1513701-11-5

• Inchi： 1S/C7H10N2O3/c8-5(1-2-7(10)11)6-3-4-12-9-6/h3-5H,1-2,8H2,(H,10,11)
• InChI Key： FYNLPFIATFMNLB-UHFFFAOYSA-N
• SMILES： O1C=CC(C(CCC(=O)O)N)=N1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-amino-4-(1,2-oxazol-3-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(1,2-oxazol-3-yl)butanoic acid (CAS No. 1513701-11-5): Properties, Applications, and Research Insights

4-amino-4-(1,2-oxazol-3-yl)butanoic acid (CAS No. 1513701-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by the presence of an oxazole ring and a butanoic acid backbone, serves as a versatile building block in drug discovery and material science. Its molecular formula, C₇H₁₀N₂O₃, highlights its potential for diverse chemical modifications, making it a subject of interest for researchers exploring bioactive molecules and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 4-amino-4-(1,2-oxazol-3-yl)butanoic acid has surged, driven by their applications in targeted drug delivery and enzyme inhibition. The oxazole moiety in this compound is particularly noteworthy, as it mimics natural metabolites and enhances binding affinity to biological targets. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. Users frequently search for terms such as "oxazole derivatives in drug design" or "amino acid analogs for therapeutics," reflecting the compound's relevance in cutting-edge research.

The synthesis of 4-amino-4-(1,2-oxazol-3-yl)butanoic acid typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing common challenges in scalable production. These methodologies are often discussed in forums and publications, with queries like "optimizing oxazole synthesis" or "green chemistry approaches for amino acid derivatives" trending among chemists.

From a pharmacological perspective, this compound's amphipathic nature enables interactions with both hydrophilic and hydrophobic environments, a trait critical for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Its potential as a GABA analog has also sparked interest, given the growing focus on neuromodulators for conditions like anxiety and epilepsy. Searches for "GABAergic compound libraries" or "oxazole-based CNS drugs" underscore this connection.

In material science, the rigid oxazole core of 4-amino-4-(1,2-oxazol-3-yl)butanoic acid contributes to the development of supramolecular architectures and biodegradable polymers. With sustainability being a global priority, researchers are exploring its role in eco-friendly materials, often searching for "bio-based polymer precursors" or "heterocycles for green materials." The compound's chelating properties further suggest applications in metal-organic frameworks (MOFs), a field experiencing rapid growth.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Recent advancements in AI-assisted spectral interpretation have streamlined its identification, a topic frequently queried as "machine learning for compound verification." Quality control remains paramount, with strict adherence to ICH guidelines for pharmaceutical-grade materials.

Ongoing studies investigate the structure-activity relationship (SAR) of 4-amino-4-(1,2-oxazol-3-yl)butanoic acid derivatives, particularly their antibacterial and anti-inflammatory potentials. The rise of antibiotic resistance has amplified interest in novel scaffolds, with search terms like "oxazole antibiotics 2024" gaining traction. Concurrently, its metabolic stability makes it a candidate for prodrug development, addressing challenges in oral bioavailability.

Regulatory aspects emphasize compliance with REACH and FDA guidelines for research use. While not classified as hazardous, proper laboratory handling protocols are essential, as with all fine chemicals. The compound's storage stability under inert atmospheres and its solubility profile in polar solvents are frequently documented in technical datasheets.

In conclusion, 4-amino-4-(1,2-oxazol-3-yl)butanoic acid (CAS No. 1513701-11-5) represents a multifaceted tool for modern chemistry and biology. Its intersection with trending themes—drug discovery, sustainable materials, and computational chemistry—ensures its continued prominence in scientific literature and industrial applications.